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Compound of Interest

Compound Name: Odoroside H

Cat. No.: B230780 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Odoroside H is a cardiac glycoside, a class of naturally occurring steroid-like compounds. Like

other cardiac glycosides, such as the closely related Odoroside A, it is investigated for its

potential anti-cancer properties.[1] These compounds have been shown to induce cell death in

various cancer cell lines, making them promising candidates for chemotherapeutic

development.[1] The primary mechanism of action for many cardiac glycosides in cancer

involves the induction of apoptosis, or programmed cell death.

These application notes provide a comprehensive guide for researchers to investigate the pro-

apoptotic effects of Odoroside H in cancer cell lines in vitro. The document includes postulated

mechanisms of action based on related compounds, illustrative data for interpretation, and

detailed, step-by-step protocols for key experimental assays.

Application Notes
Postulated Mechanism of Action
While specific literature on Odoroside H is limited, the mechanisms of the closely related

Odoroside A suggest that it likely induces apoptosis through multiple signaling cascades. The

two primary apoptosis pathways are the extrinsic (death receptor-mediated) and the intrinsic

(mitochondrial-mediated) pathways.
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Extrinsic Pathway: This pathway is initiated by the binding of death ligands to death

receptors on the cell surface, such as the Fas receptor. This leads to the formation of the

Death-Inducing Signaling Complex (DISC), which subsequently activates initiator caspases

like Caspase-8.[1][2] Activated Caspase-8 then activates executioner caspases, such as

Caspase-3, leading to the cleavage of cellular substrates and apoptotic cell death.[1]

Intrinsic Pathway: The intrinsic pathway is triggered by cellular stress and involves the

mitochondria. Pro-apoptotic proteins like Bax translocate to the mitochondrial outer

membrane, disrupting its integrity and causing the release of cytochrome c.[3] Cytochrome c

then binds to Apaf-1, forming the apoptosome, which activates Caspase-9.[3] Caspase-9, in

turn, activates executioner caspases like Caspase-3. This pathway is regulated by the Bcl-2

family of proteins, where anti-apoptotic members like Bcl-2 inhibit cytochrome c release.[4]

Role of Reactive Oxygen Species (ROS): Some cardiac glycosides have been shown to

induce apoptosis by increasing the intracellular levels of Reactive Oxygen Species (ROS).[5]

Elevated ROS can trigger both the intrinsic and extrinsic apoptotic pathways and activate

other stress-related signaling cascades like the JNK pathway.[5]
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Postulated Apoptotic Signaling Pathway of Odoroside H
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Postulated apoptotic signaling pathway of Odoroside H.
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Data Presentation (Illustrative)
The following tables present illustrative quantitative data that could be expected from the

described experimental protocols. These values are hypothetical and serve as a guide for data

representation and interpretation.

Table 1: Illustrative IC50 Values of Odoroside H on Various Cancer Cell Lines.

Cell Line Cancer Type IC50 (nM) at 24h IC50 (nM) at 48h

A549 Lung Carcinoma 250.5 185.2

MCF-7
Breast

Adenocarcinoma
210.8 155.4

HCT116 Colorectal Carcinoma 195.3 140.7

PC-3 Prostate Cancer 280.1 205.6

Table 2: Illustrative Quantitative Western Blot Analysis of Apoptosis-Related Proteins in A549

Cells Treated with Odoroside H (185 nM) for 48h.

Protein Function
Relative Expression (Fold
Change vs. Control)

Bcl-2 Anti-apoptotic 0.45

Bax Pro-apoptotic 2.10

Bax/Bcl-2 Ratio Apoptotic Index 4.67

Cleaved Caspase-3 Executioner Caspase 3.50

Cleaved PARP Substrate of Caspase-3 3.25

Experimental Protocols
The following section provides detailed methodologies for essential in vitro assays to

characterize the apoptosis-inducing effects of Odoroside H.
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General Experimental Workflow for Apoptosis Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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